Cas no 1378873-37-0 (5-Bromo-2-methyl-4-nitropyridine)

5-Bromo-2-methyl-4-nitropyridine is a halogenated nitropyridine derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features—a bromo substituent at the 5-position and a nitro group at the 4-position—enhance its reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The methyl group at the 2-position contributes to steric and electronic modulation, making it useful for constructing complex heterocyclic frameworks. This compound is particularly valued for its role in medicinal chemistry, where it serves as a precursor for bioactive molecules. High purity and consistent quality ensure reliable performance in synthetic applications.

5-Bromo-2-methyl-4-nitropyridine structure

1378873-37-0 structure

Product Name:5-Bromo-2-methyl-4-nitropyridine

CAS No:1378873-37-0

MF:C₆H₅BrN₂O₂

MW:217.020100355148

MDL:MFCD12025503

CID:4697830

PubChem ID:56923642

Update Time:2025-06-06

5-Bromo-2-methyl-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 5-BROMO-2-Methyl-4-NITROPYRIDINE
- 3-BROMO-6-Methyl-4-NITROPYRIDINE
- 5-BROMO-4-NITRO-2-PICOLINE
- FCH1409244
- OR345533
- EN300-103557
- E86801
- 1378873-37-0
- GS-5033
- SCHEMBL4964566
- 5-Bromo-2-methyl-4-nitro-pyridine
- AKOS024087400
- 5-Bromo-2-methyl-4-nitropyridine
- MDL： MFCD12025503
- Inchi： 1S/C6H5BrN2O2/c1-4-2-6(9(10)11)5(7)3-8-4/h2-3H,1H3
- InChI Key： MPZBNXOIDZWMKL-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C)C=C1[N+](=O)[O-]

Computed Properties

Exact Mass: 215.95344g/mol
Monoisotopic Mass: 215.95344g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.7
XLogP3: 1.8

5-Bromo-2-methyl-4-nitropyridine Pricemore >>

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Alichem	A029011714-250mg	5-Bromo-2-methyl-4-nitropyridine	1378873-37-0	95%	250mg	$980.00	2022-04-02
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Matrix Scientific	223750-500mg	5-Bromo-2-methyl-4-nitropyridine, 95% min	1378873-37-0	95%	500mg	$1105.00	2023-09-06
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